Cas no 1006960-95-7 (1H-Pyrazol-3-amine, 1-methyl-N-[(2-methylphenyl)methyl]-)

• Product Name: 1H-Pyrazol-3-amine, 1-methyl-N-[(2-methylphenyl)methyl]-
• CAS No: 1006960-95-7
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5214594
• Update Time: 2026-03-06

1H-Pyrazol-3-amine, 1-methyl-N-[(2-methylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 1-methyl-N-[(2-methylphenyl)methyl]-

• Inchi： 1S/C12H15N3/c1-10-5-3-4-6-11(10)9-13-12-7-8-15(2)14-12/h3-8H,9H2,1-2H3,(H,13,14)
• InChI Key： BOALQYMETPWKMZ-UHFFFAOYSA-N
• SMILES： N1(C)C=CC(NCC2=CC=CC=C2C)=N1

Additional information on 1H-Pyrazol-3-amine, 1-methyl-N-[(2-methylphenyl)methyl]-

Comprehensive Overview of 1H-Pyrazol-3-amine, 1-methyl-N-[(2-methylphenyl)methyl]- (CAS No. 1006960-95-7)

The compound 1H-Pyrazol-3-amine, 1-methyl-N-[(2-methylphenyl)methyl]- (CAS No. 1006960-95-7) is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique structural features, including the pyrazole core and methylphenyl substitution, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

In recent years, the demand for 1H-Pyrazol-3-amine derivatives has surged due to their versatility in medicinal chemistry. The 1-methyl-N-[(2-methylphenyl)methyl] moiety enhances the compound's lipophilicity, improving its membrane permeability—a critical factor in drug development. This aligns with the growing focus on bioavailability optimization, a hot topic in pharmaceutical forums and AI-driven research queries. Scientists are also investigating its role in catalysis and material science, where its electron-rich structure could facilitate novel synthetic pathways.

From an industrial perspective, CAS No. 1006960-95-7 is often discussed in the context of green chemistry and sustainable synthesis. With environmental regulations tightening, manufacturers are seeking eco-friendly methods to produce such intermediates. Searches for solvent-free reactions and low-waste processes frequently include references to pyrazole-based compounds, highlighting their relevance in modern chemical innovation. Additionally, computational chemists use molecular docking studies to predict the interactions of this amine derivative with biological targets, a trend reflected in rising academic publications.

The nomenclature of 1-methyl-N-[(2-methylphenyl)methyl]-1H-Pyrazol-3-amine may seem complex, but its systematic name ensures precise identification across databases—a priority for researchers compiling structure-activity relationships (SAR). Online queries often combine this compound’s name with terms like synthetic route or patent analysis, underscoring its commercial and intellectual property significance. Analytical techniques such as HPLC and NMR are routinely employed to characterize its purity, another frequent search topic among quality control professionals.

Looking ahead, the potential of 1006960-95-7 extends to personalized medicine, where its scaffold could be tailored for patient-specific therapies. This aligns with the broader shift toward precision healthcare, a dominant theme in scientific and public discourse. As AI tools accelerate compound screening, derivatives of this amine are likely to feature prominently in virtual libraries, answering search trends for next-generation drug candidates. Its stability under physiological conditions further boosts its appeal for in vivo applications.

In summary, 1H-Pyrazol-3-amine, 1-methyl-N-[(2-methylphenyl)methyl]- represents a nexus of innovation across multiple disciplines. Whether in answering search queries about heterocyclic chemistry or addressing lab-scale challenges, its scientific and industrial relevance remains undeniable. Future studies will likely explore its structure-property relationships deeper, cementing its role in advancing both theoretical and applied chemistry.